Cas no 1520722-58-0 (1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 1520722-58-0
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6138114
• PubChem ID: 80604750
• Update Time: 2025-06-20

1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol
• 3-Cyclopropyl-α-(difluoromethyl)benzenemethanol
• AKOS019171220
• 1520722-58-0
• EN300-1931161

• Inchi： 1S/C11H12F2O/c12-11(13)10(14)9-3-1-2-8(6-9)7-4-5-7/h1-3,6-7,10-11,14H,4-5H2
• InChI Key： ABYNPJCUMLCGKP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2CC2)=C1)(O)C(F)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol

Introduction to 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol (CAS No. 1520722-58-0)

1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol, identified by the chemical compound code CAS No. 1520722-58-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a 3-cyclopropylphenyl group and a difluoroethan-1-ol moiety, exhibits unique structural and functional properties that make it a promising candidate for further research and development in drug discovery.

The molecular structure of 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol incorporates both aromatic and fluorinated elements, which are well-documented for their role in enhancing metabolic stability and binding affinity in drug molecules. The presence of the 3-cyclopropylphenyl group introduces steric hindrance, which can be strategically exploited to modulate the pharmacokinetic profile of potential drug candidates. Meanwhile, the difluoroethan-1-ol backbone contributes to the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve drug efficacy and reduce toxicity. The fluorine atoms in 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol can influence electronic properties, leading to enhanced interactions with biological targets. This has prompted investigations into its potential applications in the development of small-molecule inhibitors for various therapeutic areas.

One of the most compelling aspects of 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol is its versatility as a building block for more complex molecules. Researchers have leveraged its structure to design derivatives with improved pharmacological properties. For instance, studies have shown that modifications at the 3-cyclopropylphenyl ring can fine-tune binding affinity to specific enzymes or receptors. Similarly, alterations to the difluoroethan-1-ol moiety can enhance solubility or metabolic stability, critical factors in drug development.

The compound's potential has been further explored in the context of addressing emerging challenges in medicine. With increasing resistance to existing therapies, there is a growing demand for novel compounds that can overcome these barriers. The unique structural features of 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol position it as a valuable asset in this effort. Early-stage studies have hinted at its efficacy in inhibiting key targets associated with inflammatory diseases and metabolic disorders.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. These insights have guided synthetic efforts toward optimizing its pharmacological profile. By integrating experimental data with computational predictions, scientists are paving the way for more efficient drug discovery processes.

The synthesis of 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol presents its own set of challenges but also opportunities for innovation. Traditional synthetic routes have been refined over time to improve yield and purity. Recent methodologies have focused on greener chemistry principles, reducing waste and energy consumption without compromising efficiency. Such advancements align with broader industry efforts to make drug development more sustainable and environmentally friendly.

As research into 1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into tangible therapeutic solutions. The compound's multifaceted properties make it a candidate for multiple indications, necessitating interdisciplinary approaches to fully exploit its potential.

In conclusion,1-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol (CAS No. 1520722-58-0) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a cornerstone in the quest for novel therapeutic agents. Continued research and innovation will undoubtedly unlock new possibilities for this remarkable compound.